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Compound of Interest

Compound Name: Ethyl D-valinate hydrochloride

Cat. No.: B613183 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the melting point of Ethyl D-valinate
hydrochloride (CAS RN: 73913-64-1), a critical parameter for its identification, purity

assessment, and formulation development in the pharmaceutical industry. This document

outlines the reported melting point values, details a standardized experimental protocol for its

determination, and provides essential safety and handling information.

Introduction to Ethyl D-valinate hydrochloride
Ethyl D-valinate hydrochloride is the hydrochloride salt of the ethyl ester of D-valine, an

enantiomer of the essential amino acid L-valine. It serves as a valuable chiral building block in

the synthesis of various pharmaceutical compounds. Accurate determination of its physical

properties, such as the melting point, is fundamental for quality control and ensuring the

consistency of active pharmaceutical ingredients (APIs) and intermediates.

Melting Point Data of Ethyl valinate hydrochloride
Isomers
The melting point of Ethyl valinate hydrochloride can vary based on its stereoisomeric form.

The following table summarizes the reported melting point ranges for the D-enantiomer, L-

enantiomer, and the DL-racemic mixture.
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Compound CAS Number
Reported Melting Point
(°C)

Ethyl D-valinate hydrochloride 73913-64-1 102 - 106[1]

120[2]

Ethyl L-valinate hydrochloride 17609-47-1 102 - 105[3][4][5]

DL-Valine ethyl ester

hydrochloride
23358-42-1 94[6]

Note: Variations in reported melting points can be attributed to differences in experimental

conditions, instrument calibration, and sample purity.

Experimental Protocol: Melting Point Determination
A standardized method for melting point determination is crucial for obtaining accurate and

reproducible results. The following protocol is based on the United States Pharmacopeia (USP)

General Chapter <741> "Melting Range or Temperature".[7][8][9]

Apparatus
Melting Point Apparatus: An electrically heated metal block equipped with a thermometer and

a means for visual observation of the sample.[8]

Capillary Tubes: Glass tubes with a length of approximately 10 cm, an internal diameter of

0.8 to 1.2 mm, and a wall thickness of 0.2 to 0.3 mm.[4][8]

Thermometer: Calibrated with USP Melting Point Reference Standards.[8][9]

Sample Preparation
Ensure the Ethyl D-valinate hydrochloride sample is a fine, dry powder. If necessary,

gently pulverize the crystals.[8]

Introduce the sample into a capillary tube by tapping the open end into the powder.
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Compact the sample to a height of 2.5 to 3.5 mm at the bottom of the tube by tapping the

sealed end on a hard surface or by dropping it through a long glass tube.[8][10]

Procedure
Insert the prepared capillary tube into the melting point apparatus.

Heat the apparatus at a rate of approximately 3°C per minute until the temperature is about

5°C below the expected melting point.[4]

Reduce the heating rate to 1 ± 0.5°C per minute.[8]

Record the temperature at which the substance is first observed to collapse against the side

of the tube as the beginning of the melting range.[8]

Record the temperature at which the sample becomes completely liquid as the end of the

melting range.[8]

For accurate results, perform the determination in triplicate and calculate the average.

The following diagram illustrates the general workflow for this experimental procedure.
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Caption: Workflow for Melting Point Determination.
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Safety and Handling
Ethyl D-valinate hydrochloride is generally considered non-hazardous.[3] However, standard

laboratory safety practices should always be observed.

Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

Inhalation: Avoid inhaling dust. Use in a well-ventilated area. If inhaled, move to fresh air.[11]

Skin Contact: Avoid contact with skin. In case of contact, wash with soap and water.[11]

Eye Contact: In case of contact, rinse thoroughly with plenty of water.[11]

Ingestion: If swallowed, drink water and consult a physician if feeling unwell.[3]

Storage: Store in a cool, dry place in a tightly sealed container.[11]

For detailed safety information, always refer to the latest Safety Data Sheet (SDS) provided by

the supplier.

Conclusion
The melting point of Ethyl D-valinate hydrochloride is a key physicochemical property, with a

reported range generally between 102°C and 120°C. The observed value can be influenced by

the isomeric purity and the experimental methodology. Adherence to a standardized protocol,

such as the one outlined in USP <741>, is essential for achieving accurate and consistent

results, which are critical for the quality control and successful application of this compound in

research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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